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Compound of Interest

Compound Name:
5-(Bromoacetyl)thiophene-2-

carbonitrile

Cat. No.: B1280374 Get Quote

Essential Safety and Handling Guide for 5-
(Bromoacetyl)thiophene-2-carbonitrile
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 5-(Bromoacetyl)thiophene-2-carbonitrile (CAS No. 496879-84-6). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Chemical Properties
5-(Bromoacetyl)thiophene-2-carbonitrile is a reactive chemical compound. Due to the

presence of a bromoacetyl group, it is expected to be a reactive alkylating agent, and the nitrile

group suggests potential toxicity.[1][2] Although a specific Safety Data Sheet (SDS) is not fully

detailed in the provided search results, the structural features indicate that it should be handled

as a hazardous substance with potential for acute toxicity, skin and eye irritation, and

respiratory irritation.[2][3]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 496879-84-6 [4][5][6]

Molecular Formula C₇H₄BrNOS [4][5][7]

Molecular Weight 230.08 g/mol [4][7]

Appearance Solid [2]

Boiling Point 350.7°C at 760 mmHg [4]

Density 1.72 g/cm³ [4]

Storage

Store in a dry, cool, well-

ventilated place; some sources

recommend 2-8°C or frozen

under -20°C.[2][4][7][8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure.[9] The selection of PPE

should be based on the specific task being performed.[3][10]

Table 2: Recommended PPE for Laboratory Operations
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage &

Transport

Safety glasses.

[11]

Chemical-

resistant gloves

(e.g., Nitrile).[12]

Lab coat.[12]
Not generally

required.

Weighing (Solid)
Safety goggles.

[11]

Disposable

Nitrile gloves

(double-gloving

recommended).

Change

immediately if

contaminated.

[13][14]

Fully-buttoned

lab coat.[12]

Work in a

certified chemical

fume hood.[15]

Dissolving in

Solvent

Safety goggles

or a face shield

worn over safety

glasses.[11][12]

[16]

Chemical-

resistant gloves

(Nitrile provides

good splash

protection but

should be

changed

immediately

upon contact

with solvents).

[13][14]

Lab coat. A

chemical-

resistant apron

may be

necessary for

larger volumes.

[10][17]

Mandatory: All

work must be

conducted in a

properly

functioning

chemical fume

hood.[15]

Handling

Solutions
Safety glasses.

Disposable

Nitrile gloves.[14]
Lab coat.

Handle in a well-

ventilated area,

preferably a

fume hood.[4]
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Spill Cleanup

Safety goggles

and face shield.

[11][16]

Heavy-duty,

chemical-

resistant gloves.

[3]

Chemical-

resistant apron

or coveralls.[10]

An N95 or

higher-rated

respirator may

be required

depending on the

spill size and

ventilation.[3][16]

Waste Disposal Safety goggles.
Chemical-

resistant gloves.
Lab coat.

Not generally

required if

handling sealed

containers.

Operational and Handling Plan
A systematic approach is essential for safely handling 5-(Bromoacetyl)thiophene-2-
carbonitrile from preparation through disposal.

Experimental Workflow Diagram
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Caption: Workflow for handling 5-(Bromoacetyl)thiophene-2-carbonitrile.
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Preparation and Area Setup:

Always handle this chemical within a certified chemical fume hood to minimize inhalation

exposure.[15]

Ensure an eyewash station and safety shower are immediately accessible.[17]

Cover the work surface with disposable plastic-backed absorbent paper.[17]

Assemble all necessary glassware and equipment before handling the chemical.[3]

Weighing the Solid Compound:

Wear the appropriate PPE as outlined in Table 2.

Use a spatula to carefully transfer the solid to a tared weigh boat or paper on an analytical

balance.

Perform this task gently to avoid creating airborne dust.[4]

Dissolving the Compound:

Place a stir bar and the appropriate volume of solvent into the reaction vessel inside the

fume hood.

Carefully add the weighed 5-(Bromoacetyl)thiophene-2-carbonitrile to the solvent.

If necessary, cover the vessel to prevent splashing or solvent evaporation.[3]

Post-Procedure and Decontamination:

After the procedure, decontaminate all surfaces and equipment with an appropriate

solvent.[17]

Remove and discard disposable gloves immediately after handling or if contamination is

suspected.[14]
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Always wash hands thoroughly after removing gloves and before leaving the laboratory.

[14]

Disposal Plan
Proper segregation and disposal of chemical waste are critical for safety and environmental

compliance. 5-(Bromoacetyl)thiophene-2-carbonitrile is a halogenated organic compound

and must be disposed of accordingly.[18][19]

Table 3: Waste Disposal Protocol

Waste Type Container Procedure

Contaminated Solid Waste

(e.g., gloves, weigh paper,

paper towels, stir bars)

Labeled "Halogenated Organic

Solid Waste" container.[3]

Place all contaminated solid

items into a designated,

compatible, and clearly labeled

waste container.[20] The

container must be kept sealed

when not in use.[21]

Liquid Waste (e.g., unused

solutions, solvent from

decontamination)

Labeled "Halogenated Organic

Liquid Waste" container.[18]

[20]

Collect all liquid waste in a

dedicated, leak-proof container

with a screw-top cap.[19] Do

not mix with non-halogenated

solvent waste.[19][21] Never

dispose of organic solvents

down the drain.[15][21]

Key Disposal Principles:

Segregation: Keep halogenated waste separate from non-halogenated waste.[18][21] The

disposal cost for halogenated waste is significantly higher due to the need for incineration.

[19][21]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical contents before the first drop of waste is added.[20][21]
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Compatibility: Ensure the waste container is made of a material compatible with the chemical

waste it holds.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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